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Compound of Interest

Compound Name: Rubidium chloride
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence and sources
of rubidium chloride. It is designed to be a valuable resource for researchers, scientists, and
professionals in drug development who require a thorough understanding of the origins and
extraction of this important compound. This document details the geological distribution of
rubidium, its concentration in various minerals and brines, and the methodologies for its
extraction and the synthesis of rubidium chloride.

Natural Occurrence of Rubidium

Rubidium (Rb) is a soft, silvery-white metallic element belonging to the alkali metal group. It is
the 23rd most abundant element in the Earth's crust, with an average concentration of
approximately 90 parts per million (ppm).[1][2] Despite its relative abundance, rubidium does
not form its own distinct minerals. Instead, it is typically found as a substitute for potassium in
various potassium-bearing minerals due to their similar ionic radii.[3][4]

Terrestrial Abundance

The concentration of rubidium varies across different geological settings. It is more
concentrated in the Earth's crust compared to the mantle. The primary sources of rubidium are
certain minerals and brines where it has been concentrated through geological processes.

Major Mineral Sources

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1196668?utm_src=pdf-interest
https://www.benchchem.com/product/b1196668?utm_src=pdf-body
https://www.benchchem.com/product/b1196668?utm_src=pdf-body
https://inis.iaea.org/records/6g5jm-a8990
https://en.wikipedia.org/wiki/Rubidium
https://pubs.usgs.gov/of/2003/of03-045/of03-045.pdf
http://weppi.gtk.fi/publ/foregsatlas/text/Rb.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Rubidium is primarily found in the following minerals:

» Lepidolite: A lithium-bearing mica, lepidolite is the principal commercial source of rubidium.[2]
It can contain between 0.3% and 3.5% rubidium, often recovered as a byproduct of lithium
extraction.[2]

» Pollucite: A zeolite mineral and a primary source of cesium, pollucite can contain up to 1.4%
rubidium.[3]

o Carnallite: This evaporite mineral, a hydrated potassium magnesium chloride, can contain up
to 0.2% rubidium.[3]

» Zinnwaldite: A type of mica, zinnwaldite can contain up to 1% rubidium oxide.[2]

e Leucite: A potassium aluminum silicate mineral that can also contain significant amounts of
rubidium.[2]

Other potassium-rich minerals such as biotite, muscovite, and microcline can also contain
commercially significant quantities of rubidium.[3]

Brines and Seawater

Rubidium is also present in saline waters. Seawater contains an average of 125 micrograms
per liter (ug/L) of rubidium.[5] Certain geothermal brines and salt lake deposits, such as those
in the Salar de Atacama in Chile and the Caidam Basin in China, can have higher
concentrations of rubidium.[3]

Quantitative Data on Rubidium Occurrence

The following tables summarize the quantitative data on the abundance of rubidium in various
natural sources.

Table 1: Abundance of Rubidium in the Earth's Crust and Seawater
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Source Average Abundance
Earth's Crust ~90 ppm[1]
Seawater 125 pg/L[5]

Table 2: Rubidium Content in Major Mineral Sources

Rubidium Content (% by

Mineral Chemical Formula ]
weight)

Lepidolite :(Li,AI)3(AI,Si,Rb)40lO(F,OH) 0.3 - 35%(2]

Pollucite (Cs,Na)2(Al2Si4012)-2H20 up to 1.4%][3]
Zinnwaldite KLiFeAIl(AISi3)O10(0OH,F)2 up to 1% (as Rb20)[2]
Carnallite KMgCI3-6H20 up to 0.2%[3]

Biotite K(Mg,Fe)3(AISi3010)(F,0H)2 up to 4.1%]3]
Muscovite KAI2(AISi3010)(F,0H)2 up to 2.1%]3]
Microcline KAISi308 up to 3.0%][3]

Extraction and Synthesis of Rubidium Chloride

The commercial production of rubidium compounds is limited, with an estimated 2 to 4 tonnes
produced annually.[5] The primary method for obtaining rubidium is as a byproduct of lithium
extraction from lepidolite.

Commercial Extraction from Lepidolite

The extraction of rubidium from lepidolite typically involves a multi-step process that begins
with the processing of the ore for lithium. The general workflow is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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